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Compound of Interest

Compound Name: (4-Bromobenzyl)trimethylsilane

CAS No.: 17095-20-4

Cat. No.: B092656

Get Quote

Introduction
(4-Bromobenzyl)trimethylsilane is a versatile organosilicon compound utilized in organic

synthesis, particularly in cross-coupling reactions and as a precursor for generating benzylic

anions. Its utility in drug development and materials science stems from the unique properties

imparted by the trimethylsilyl group, which can influence steric interactions, electronic

properties, and reactivity. A thorough understanding of its structural characteristics is

paramount for its effective application. This guide provides a comprehensive analysis of the

expected spectroscopic data for (4-Bromobenzyl)trimethylsilane, offering researchers a

detailed reference for its characterization. While direct experimental spectra for this specific

compound are not widely available in public databases, this document synthesizes predicted

data based on established spectroscopic principles and data from analogous structures.

This guide is structured to provide not just the data, but also the underlying scientific rationale

for the expected spectral features. We will delve into Proton Nuclear Magnetic Resonance (¹H

NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS). For each technique, we will present the expected data in tabular
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format, provide a standard experimental protocol, and offer a detailed interpretation of the

spectral data, grounded in the molecular structure of (4-Bromobenzyl)trimethylsilane.

Molecular Structure and Atom Labeling
To facilitate the discussion of spectroscopic data, the atoms in (4-
Bromobenzyl)trimethylsilane are labeled as shown in the diagram below. This labeling

scheme will be used consistently throughout the guide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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